Cas no 129373-04-2 (4-tert-Butyl-2-fluoroaniline)

• Product Name: 4-tert-Butyl-2-fluoroaniline
• CAS No: 129373-04-2
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 1228327
• PubChem ID: 10464690
• Update Time: 2025-06-16

4-tert-Butyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1,1-dimethylethyl)-2-fluoro-
• 4-tert-butyl-2-fluoroaniline
• SCHEMBL2875291
• AKOS026676631
• BKDLIDXUWLWPSD-UHFFFAOYSA-N
• EN300-103345
• F8889-2731
• DTXSID20440287
• 4-t-Butyl-2-fluoroaniline
• 4-tert-Butyl-2-fluoro-phenylamine
• MFCD20483293
• 4-(tert-butyl)-2-fluoroaniline
• 129373-04-2
• 4-(t-butyl)-2-fluoroaniline
• DB-340449
• A1-30089
• 4-tert-Butyl-2-fluoroaniline

• Inchi： 1S/C10H14FN/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6H,12H2,1-3H3
• InChI Key： BKDLIDXUWLWPSD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 212.09619
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 55.17